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Compound of Interest

Compound Name: Akuammicine methiodide

CAS No.: 5307-23-3

Cat. No.: B605266

Get Quote

Target Audience: Synthetic Chemists, Pharmacologists, and Drug Development Professionals

Application Area: Opioid Receptor Probe Development, Alkaloid Derivatization, and

Neuropharmacology

Scientific Background & Mechanistic Rationale
Akuammicine is a monoterpene indole alkaloid primarily isolated from the seeds of the West

African tree Picralima nitida (akuamma)1[1]. It has been identified as a potent and selective

agonist for the kappa opioid receptor (KOR), presenting a viable scaffold for developing

analgesics devoid of the severe side effects (e.g., respiratory depression, addiction) associated

with traditional mu opioid receptor (MOR) agonists1[1].

Late-stage functionalization of the akuammicine scaffold—specifically the N4-alkylation of its

tertiary amine—yields quaternary ammonium salts like akuammicine methiodide2[2]. The

conversion to a permanently charged methiodide salt is a proven pharmacological strategy to

restrict the molecule from crossing the blood-brain barrier, thereby isolating peripherally

restricted KOR activity2[2].
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Pharmacological signaling pathway of akuammicine methiodide targeting the kappa opioid

receptor.

Experimental Design & Causality
The synthesis of akuammicine methiodide relies on a classic SN2 nucleophilic substitution

where the N4 tertiary amine of the akuammicine base attacks the electrophilic methyl carbon of

methyl iodide (MeI).

Causality Behind Experimental Choices:

Solvent Selection (Chloroform): Chloroform (CHCl3) is chosen as the reaction medium

because it fully solubilizes the bulky akuammicine base while lacking protic hydrogens that

could hydrogen-bond with the amine, thereby preserving the N4 nitrogen's

nucleophilicity2[2].

Thermal Kinetics (60 °C): The N4 amine in the rigid monoterpene indole framework is

sterically hindered. Heating the reaction to 60 °C provides the necessary activation energy to

drive the alkylation to completion within 1–4 hours 2[2].

Purification Strategy (Ion-Exchange Silica): Quaternary amines interact too strongly with the

free silanol groups on standard normal-phase silica gel, leading to severe streaking and poor

recovery. To solve this, the protocol utilizes a modified stationary phase: silica gel pre-

saturated with a methanolic solution of sodium bromide (NaBr), which acts as a mild ion-

exchange column to elute the product cleanly as a bromide/iodide salt2[2]. Alternatively,

direct crystallization from water is highly effective for isolating the pure methiodide salt3[3].
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Workflow for the semi-synthesis and purification of akuammicine methiodide from

akuammicine base.

Self-Validating Protocol: Step-by-Step Methodology
Phase 1: Reaction Setup

Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar, dissolve

the purified akuammicine base (1.0 eq) in anhydrous chloroform (CHCl3) to achieve a

concentration of approximately 0.1 M.

Reagent Addition: Under an inert atmosphere (Nitrogen or Argon), add methyl iodide (MeI)

(excess, typically 5.0 - 10.0 eq) dropwise to the stirring solution. Caution: Methyl iodide is a

volatile alkylating agent and must be handled in a well-ventilated fume hood.

Heating: Attach a reflux condenser and heat the reaction mixture to 60 °C using an oil bath

or heating block2[2].
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Validation Checkpoint 1: Monitor the reaction via Thin Layer Chromatography (TLC) (Eluent:

DCM/MeOH 9:1 containing 1% NH4OH). The tertiary amine starting material will migrate,

whereas the highly polar quaternary methiodide salt will remain at the baseline. Maintain

heating for 1–4 hours until the starting material is completely consumed2[2].

Phase 2: Workup and Isolation
Concentration: Once the reaction is complete, cool the flask to room temperature. Remove

the chloroform and excess unreacted methyl iodide under reduced pressure using a rotary

evaporator.

Trituration: Triturate the resulting crude residue with cold diethyl ether to precipitate the crude

akuammicine methiodide salt while washing away non-polar organic impurities.

Phase 3: Specialized Purification
Choose one of the following methods based on scale and purity requirements:

Method A: Modified Ion-Exchange Chromatography2[2]

Prepare a modified silica gel column by slurrying standard silica gel in a methanolic solution

saturated with Sodium Bromide (NaBr).

Load the crude methiodide onto the column.

Elute using a gradient of DCM and Methanol. The NaBr facilitates the elution of the

quaternary amine by preventing irreversible binding to the silica silanols, yielding the product

(often as a mixed bromide/iodide salt).

Method B: Direct Crystallization3[3]

Dissolve the crude triturated solid in a minimal amount of boiling distilled water.
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Allow the solution to cool slowly to room temperature, then transfer to a 4 °C refrigerator

overnight.

Collect the resulting brilliant crystals via vacuum filtration and dry under high vacuum.

Validation Checkpoint 2: Confirm the identity of the purified product via Mass Spectrometry. The

MS profile must show the parent cation [M]+ at m/z 337 (a +14 mass unit shift from the

akuammicine base), accompanied by characteristic fragmentation peaks at m/e 142 (CH3I) and

127 (I-)4[4][5].

Quantitative Data & Physicochemical Properties
The following table summarizes the expected analytical data for fully characterized

akuammicine methiodide to ensure rigorous quality control during synthesis:
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Property Value / Description Analytical Utility

Molecular Formula C21H25N2O2+ • I-

Confirms the addition of the

methyl group and iodide

counterion 4[4].

Molecular Weight
464.34 g/mol (Salt) / 337.44

g/mol (Cation)

Used for precise stoichiometric

calculations 4[4].

Mass Spectrometry (MS) m/z 337 [M]+, m/e 142, 127
Primary validation of

successful N4-alkylation5[5].

Melting Point 252 °C (Decomposition)

Assesses crystalline purity

post-recrystallization from

water[Terpenoid Indole

Alkaloids - Pharmacognosy

Physical Appearance
Brilliant colorless crystals /

needles

Visual confirmation of

successful aqueous

crystallization[Terpenoid Indole

Alkaloids - Pharmacognosy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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